Cas no 881415-69-6 (Hexanedioic acid,1,6-bis(2,5-dioxo-3-sulfo-1-pyrrolidinyl) ester, sodium salt (1:2))

• Product Name: Hexanedioic acid,1,6-bis(2,5-dioxo-3-sulfo-1-pyrrolidinyl) ester, sodium salt (1:2)
• CAS No: 881415-69-6
• MF: C₁₄H₁₄N₂Na₂O₁₄S₂
• MW: 544.375504016876
• CID: 721100
• PubChem ID: 101410751
• Update Time: 2025-04-19

Hexanedioic acid,1,6-bis(2,5-dioxo-3-sulfo-1-pyrrolidinyl) ester, sodium salt (1:2) Chemical and Physical Properties

Names and Identifiers

• Hexanedioic acid,1,6-bis(2,5-dioxo-3-sulfo-1-pyrrolidinyl) ester, sodium salt (1:2)
• BIS(SULFOSUCCINIMIDYL)ADIPATE SODIUM SALT
• Adipic acid bis[2,5-dioxo-3-(sodiooxysulfonyl)pyrrolizino]
• 881415-69-6
• Hexanedioic acid,1,6-bis(2,5-dioxo-3-sulfo-1-pyrrolidinyl)ester,sodium salt(1:2)
• disodium;1-[6-(2,5-dioxo-3-sulfonatopyrrolidin-1-yl)oxy-6-oxohexanoyl]oxy-2,5-dioxopyrrolidine-3-sulfonate

• Inchi： 1S/C14H16N2O14S2.2Na/c17-9-5-7(31(23,24)25)13(21)15(9)29-11(19)3-1-2-4-12(20)30-16-10(18)6-8(14(16)22)32(26,27)28;;/h7-8H,1-6H2,(H,23,24,25)(H,26,27,28);;/q;2*+1/p-2
• InChI Key： NLBCWEMDTFOZHG-UHFFFAOYSA-L
• SMILES： S(C1C(N(C(C1)=O)OC(CCCCC(=O)ON1C(CC(C1=O)S(=O)(=O)[O-])=O)=O)=O)(=O)(=O)[O-].[Na+].[Na+]

Computed Properties

• Exact Mass: 543.96800
• Monoisotopic Mass: 543.96818404g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 955
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 259Ų

Experimental Properties

• PSA: 258.52000
• LogP: -1.15400